Cas no 103691-51-6 (Diethanolamine-d8)

• Product name: Diethanolamine-d8
• CAS No: 103691-51-6
• MF: C₄H₁₁NO₂
• MW: 113.184934854507
• CID: 125787
• PubChem ID: 12212439

Diethanolamine-d8 Chemical and Physical Properties

Names and Identifiers

• Ethan-1,1,2,2-d4-ol,2,2'-iminobis-
• Diethanolamine-d8
• [2H6]-Zolpidem
• D6-zolpidem
• d8-2-(2-hydroxy-ethylamino)-ethanol
• N,N,6-(Trimethyl-d6)-2-(4-methylphenyl)imidazo[1,2-a]pyridine-3-acetamide
• N,N,6-(Trimethyl-d6)-2-p-tolylimidazol[1,2-a]pyridine-3-acetamide
• SL 800750
• SL 80-0750
• Zolpidem-d6
• BIS(2-HYDROXYETHYL)-D8-AMINE
• 2,2'-Iminobisethan-1,1,2,2-d4-ol
• 1,1,2,2-tetradeuterio-2-[(1,1,2,2-tetradeuterio-2-hydroxyethyl)amino]ethanol
• D99716
• 103691-51-6
• 2-{[2-hydroxy(1,1,2,2-H)ethyl]amino}(H)ethan-1-ol
• SCHEMBL13750788
• 2-{[2-hydroxy(1,1,2,2-(2)H)ethyl]amino}((2)H)ethan-1-ol
• 1,1,2,2-tetradeuterio-2-[(1,1,2,2-tetradeuterio-2-hydroxy-ethyl)amino]ethanol

• Inchi： InChI=1S/C4H11NO2/c6-3-1-5-2-4-7/h5-7H,1-4H2/i1D2,2D2,3D2,4D2
• InChI Key： ZBCBWPMODOFKDW-SVYQBANQSA-N
• SMILES： [2H]C(C(NC(C(O)([2H])[2H])([2H])[2H])([2H])[2H])([2H])O

Computed Properties

• Exact Mass: 121.17935
• Monoisotopic Mass: 113.129192561g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 28.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 268.4±0.0 °C at 760 mmHg
• Flash Point: 137.8±0.0 °C
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
• PSA: 52.49
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Diethanolamine-d8 Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)